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Compound of Interest

7-Bromo-4-chloropyrido|[3,2-
Compound Name:
dJpyrimidine

cat. No.: B1290596

An In-Depth Technical Guide on the Safety and Handling of 7-Bromo-4-chloropyrido[3,2-
d]pyrimidine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer. The
toxicological and physical properties of 7-Bromo-4-chloropyrido[3,2-d]pyrimidine have not
been fully investigated. All handling of this chemical should be conducted by trained
professionals in a controlled laboratory setting with appropriate personal protective equipment.

Introduction

7-Bromo-4-chloropyrido[3,2-d]pyrimidine is a heterocyclic organic compound that serves as
a building block in medicinal chemistry and drug discovery. Its structural features make it a
valuable intermediate for the synthesis of a variety of bioactive molecules. Given its reactive
nature and the limited availability of comprehensive safety data, a cautious and well-informed
approach to its handling and storage is paramount. This guide synthesizes the currently
available information to provide a framework for its safe utilization in a research and
development environment.

Physicochemical Properties
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A summary of the known physical and chemical properties of 7-Bromo-4-chloropyrido[3,2-
d]pyrimidine is presented below. This data is essential for understanding its behavior under
various laboratory conditions.

Property Value Reference
CAS Number 573675-31-7 [1][2]
Molecular Formula C7H3BrCINs [11121[3]
Molecular Weight 244.48 g/mol [1][2]
Appearance Not specified; likely a solid

Purity Typically 297% [1]

SMILES Elcli(;ll:N/C:N\CZ:CC(Br):CN "

INChl=1S/C7H3BrCIN3/c8-4-1-

InChl 5-6(10-2-4)7(9)12-3-11-5/h1- [3]
3H
Room Temperature, sealed in
Storage Temperature [2]
a dry place

Hazard Identification and Toxicological Profile

As of the latest review, detailed toxicological studies for 7-Bromo-4-chloropyrido[3,2-
d]pyrimidine are not publicly available. The hazard statements, pictograms, and signal words
are often listed as "no data available" by suppliers.[4] The chemical, physical, and toxicological
properties have not been thoroughly investigated.[5]

However, based on the safety data for a structurally related compound, 7-bromo-pyrido|[3,2-
d]pyrimidine-2,4-diol, it is prudent to assume that this compound may cause respiratory
irritation.[5]

Due to the lack of specific data, this compound should be handled as a potentially hazardous
substance. All routes of exposure (inhalation, ingestion, and skin/eye contact) should be
avoided.
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Experimental Protocols: Safe Handling and
Personal Protective Equipment

The following protocols are recommended for handling 7-Bromo-4-chloropyrido[3,2-
d]pyrimidine in a laboratory setting. These are based on general best practices for handling
research chemicals with unknown toxicity.

4.1. Engineering Controls

o Ventilation: All handling of solid and solutions of 7-Bromo-4-chloropyrido[3,2-d]pyrimidine
should be conducted in a well-ventilated area, preferably within a certified chemical fume
hood.[4]

o Eye Wash and Safety Shower: Ensure that an operational eyewash station and safety
shower are readily accessible in the immediate work area.

4.2. Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent
eye contact.

e Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times. Gloves must be
inspected prior to use and disposed of properly after handling the compound.[5]

o Lab Coat: A full-length laboratory coat should be worn to protect street clothing and skin.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator with an appropriate cartridge should be used. For nuisance exposures, a P95 (US)
or P1 (EU EN 143) patrticle respirator may be sufficient. For higher-level protection, a
respirator with OV/AG/P99 (US) or ABEK-P2 (EU EN 143) cartridges is recommended.[5]

4.3. General Hygiene Practices

» Avoid contact with skin, eyes, and clothing.[4]
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e Wash hands thoroughly after handling the compound, even if gloves were worn.
e Do not eat, drink, or smoke in the laboratory.

o Keep the container tightly closed when not in use.[4]

Storage and Disposal

5.1. Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

o Store away from incompatible materials and foodstuff containers.[4]

5.2. Disposal

o Dispose of waste material in accordance with all applicable federal, state, and local
regulations.

o Contaminated packaging should be treated as the chemical itself.

Emergency Procedures

6.1. First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[5]

» Skin Contact: In case of skin contact, immediately wash the affected area with soap and
plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical
attention if irritation persists.[5]

o Eye Contact: In case of eye contact, rinse thoroughly with plenty of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present
and easy to do. Seek immediate medical attention.[5]

 Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Seek immediate medical attention.[5]
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6.2. Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

e Hazardous Combustion Products: Combustion may produce carbon oxides, nitrogen oxides
(NOx), hydrogen bromide, and hydrogen chloride gas.[5]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

6.3. Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment as described in Section 4.2. Avoid dust formation.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[5]

o Methods for Cleaning Up: Sweep up the spilled material and place it in a suitable, closed
container for disposal. Avoid creating dust.[5]

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of a research chemical
with limited safety data, such as 7-Bromo-4-chloropyrido[3,2-d]pyrimidine.
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1. Information Gathering
- Search for SDS and literature data
- Identify data gaps

:

2. Hazard Assessment
- Assume high toxicity due to lack of data
- Identify potential routes of exposure

;

3. Control Measures
- Select appropriate engineering controls (fume hood)
- Determine required PPE

i

4. Safe Handling Protocol
- Weighing and transfer in fume hood
- Use appropriate labware

I L
In casle of incident

5. Emergency Preparedness 6. Waste Disposal
- Locate safety shower and eyewash - Segregate waste
- Have spill kit ready - Label container clearly

:

7. Post-Handling
- Decontaminate work area
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Logical workflow for handling research chemicals with limited safety data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [7-Bromo-4-chloropyrido[3,2-d]pyrimidine safety and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1290596#7-bromo-4-chloropyrido-3-2-d-pyrimidine-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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